2,8-Dimethylimidazo[1,2-A]pyridine

• IUPAC Name: 2,8-dimethylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H10N2/c1-7-4-3-5-11-6-8(2)10-9(7)11/h3-6H,1-2H3
• InChI Key: UWMFIGNJJKNQMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C
• Molecular Formula: C9H10N2
• DSSTOX Substance ID: DTXSID801287239
• Molecular Weight: 146.19 g/mol
• CAS RN: 67625-39-2

Description

2,8-Dimethylimidazo[1,2-A]pyridine is a chemical compound with the molecular weight of 146.19. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This compound is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of this compound can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. These methods have been employed in the synthesis of this scaffold from easily available chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C9H10N2/c1-7-4-3-5-11-6-8(2)10-9(7)11/h3-6H,1-2H3. This indicates that the compound consists of 9 carbon atoms, 10 hydrogen atoms, and 2 nitrogen atoms.

Chemical Reactions Analysis

Imidazo[1,2-A]pyridines, including this compound, are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-A]pyridine derivatives.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The storage temperature for this compound is between 2-8°C.

Scientific Research Applications

Antimicrobial and Antituberculosis Activity

2,8-Dimethylimidazo[1,2-a]pyridine derivatives have been explored for their antimicrobial properties. For instance, a set of imidazo[1,2-a]pyridine derivatives demonstrated significant antimicrobial activity against various strains of tuberculosis, including multi-drug resistant and extensive drug resistant strains (Moraski et al., 2011). Another study synthesized and evaluated new imidazo[1,2-a]pyridines, including 2,8-dimethyl variants, revealing their varying degrees of antibacterial, antifungal, and antimycobacterial activities (Cesur et al., 2010).

Potential in Cancer Therapy

Research has shown that imidazo[1,2-a]pyridines, including 2,8-dimethyl variants, possess anticancer properties. These compounds have been investigated for their efficacy in inhibiting various cancer cell lines and tumor growth. Notably, imidazo[1,2-a]pyridines have been recognized as promising drug candidates for antitumor therapy, with multiple analogues used as lead molecules in clinical trials (Goel et al., 2016).

Application in Medicinal Chemistry

The imidazo[1,2-a]pyridine scaffold, including its 2,8-dimethyl variant, is recognized for its extensive applications in medicinal chemistry. It has been used in developing treatments for various diseases, due to its effectiveness as an antimicrobial, antiviral, antidiabetic, and in other therapeutic areas. This scaffold has been incorporated into several marketed preparations, underscoring its significance in drug development (Deep et al., 2016).

Synthesis and Chemical Properties

Studies have focused on the synthesis of imidazo[1,2-a]pyridines, including the 2,8-dimethyl variant, to enhance their biological activity. Innovative methods have been developed for the synthesis of these compounds using cost-effective catalysts and mild reaction conditions. This research is vital for the pharmaceutical application of these compounds (Ravi & Adimurthy, 2017).

Mechanism of Action

Target of Action

2,8-Dimethylimidazo[1,2-A]pyridine is a derivative of the imidazo[1,2-a]pyridine class of compounds . These compounds have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . Therefore, the primary targets of this compound are likely to be the bacterial cells causing these diseases.

Mode of Action

Imidazo[1,2-a]pyridine analogues have been reported to show in vitro anti-tb activity against replicating and non-replicating bacterial cells . This suggests that this compound may interact with its targets by inhibiting bacterial replication and growth.

Biochemical Pathways

Given its anti-tb activity, it is likely that it interferes with the biochemical pathways essential for the survival and replication of tb bacteria .

Result of Action

The result of this compound’s action is the inhibition of bacterial growth and replication, leading to a reduction in bacterial load . This makes it a potential candidate for the treatment of MDR-TB and XDR-TB .

Safety and Hazards

The safety information for 2,8-Dimethylimidazo[1,2-A]pyridine includes several hazard statements: H315, H319, H335. These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P305, P351, P338, which provide guidance on how to handle the compound safely.